Cas no 2171156-27-5 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)heptanamidoacetic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)heptanamidoacetic acid
• CAS No: 2171156-27-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6045963
• PubChem ID: 165559700
• Update Time: 2025-10-29

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)heptanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)heptanamidoacetic acid
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-yn-1-yl)heptanamido]acetic acid
• EN300-1476064
• 2171156-27-5

• Inchi： 1S/C27H30N2O5/c1-3-5-10-19(16-25(30)29(15-4-2)17-26(31)32)28-27(33)34-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h2,6-9,11-14,19,24H,3,5,10,15-18H2,1H3,(H,28,33)(H,31,32)/t19-/m0/s1
• InChI Key： DXLNJYPTKXYKCH-IBGZPJMESA-N
• SMILES： O(C(N[C@H](CC(N(CC#C)CC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)heptanamidoacetic acid

Introduction to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)heptanamidoacetic acid (CAS No. 2171156-27-5)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)heptanamidoacetic acid, identified by its CAS number 2171156-27-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a chiral center at the 3S position, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an alkyne functional group. The presence of these structural motifs not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for drug discovery and development.

The fluorenylmethoxycarbonyl moiety is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during solid-phase peptide synthesis (SPPS). This protection strategy ensures that the peptide chain is synthesized in an orderly manner without unwanted side reactions. The Fmoc group is removed under specific acidic conditions at the end of the synthesis, yielding the free amino acid or peptide. In the context of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)heptanamidoacetic acid, the Fmoc group is likely used to protect the amino group at the 3S position, allowing for selective functionalization at other sites.

The prop-2-yn-1-yl substituent introduces an alkyne functional group into the molecule. Alkynes are versatile intermediates in organic synthesis and can participate in various chemical reactions, such as Sonogashira coupling, which allows for the formation of carbon-carbon bonds. This feature makes 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)heptanamidoacetic acid a valuable building block for constructing more complex molecules. The combination of these structural elements suggests that this compound may have applications in the synthesis of peptidomimetics, protease inhibitors, or other therapeutic agents.

The chiral center at the 3S position is particularly significant from a pharmacological perspective. Chirality plays a crucial role in drug design, as enantiomers of a molecule can exhibit different biological activities. The presence of a single chiral center can lead to stereoselective synthesis, allowing chemists to produce enantiomerically pure compounds. This is especially important in pharmaceuticals, where one enantiomer may be therapeutically active while the other could be inactive or even harmful. The stereochemical purity of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)heptanamidoacetic acid would need to be carefully controlled during its synthesis and purification.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools can help identify potential binding interactions between 2-(3S)-3-({(9H-fluoren-9-yli mmoxy carbonyl}amino)-N-(prop -2 -yn -1 -yl)heptanamidoacetic acid and biological targets such as enzymes or receptors. For instance, studies have shown that fluorenylmethoxycarbonylated compounds can interact with specific proteases, making them useful in the development of protease inhibitors. Similarly, alkynes have been explored in the design of targeted therapies due to their ability to form stable conjugates with biomolecules.

The heptanamidoacetic acid portion of the molecule suggests that it may have properties similar to those of known bioactive peptides or amino acids. This moiety could potentially modulate biological pathways by interacting with specific receptors or enzymes. For example, amide-based compounds have been investigated for their roles in pain management, inflammation, and neurotransmitter regulation. The combination of these structural features makes 2-(3S)-3-{(( 9 H -fluore n -9 -y l)m eth oxy carb on y l }a min o ) -N -( prop - 2 - y n -1 -y l ) he pt ana mid o acetic ac id a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in using unnatural amino acids in drug development. Unnatural amino acids can be designed to exhibit novel properties or to interact with biological targets in unique ways. The presence of both natural and unnatural components in 2-(3S)-3-{(( 9 H -fluore n -9 -y l)m eth oxy carb on y l }a min o ) -N -( prop - 2 - y n -1 -y l ) he pt ana mid o acetic ac id suggests that it may serve as a hybrid molecule capable of combining the advantages of both types of building blocks.

The alkyne functional group has also been explored for its potential in therapeutic applications beyond simple building blocks. For instance, alkynes can be used to create conjugates with imaging agents or therapeutic molecules through click chemistry reactions such as cycloadditions with azides. This approach has been used to develop targeted diagnostic tools and novel drug delivery systems. The versatility of alkynes makes them valuable tools for medicinal chemists seeking to design innovative therapeutics.

One area where 2-(3S)-3-{(( 9 H -fluore n -9 -y l)m eth oxy carb on y l }a min o ) -N -( prop - 2 - y n -1 -y l ) he pt ana mid o acetic ac id may find utility is in the development of peptidomimetics—molecules designed to mimic peptides but with improved pharmacokinetic properties. Peptidomimetics are often more stable and have better oral bioavailability than their peptide counterparts, making them attractive candidates for therapeutic use. The combination of chiral centers, protecting groups, and reactive functional groups in this compound suggests that it could be used to create peptidomimetics with tailored biological activities.

Another potential application lies in the field of enzyme inhibition. Enzymes are critical targets for many drugs due to their role in regulating various biological processes. By designing molecules that selectively inhibit specific enzymes, researchers can develop treatments for diseases such as cancer, inflammation, and metabolic disorders. The structural complexity of 2-(3S)-3-{(( 9 H -fluore n -9 -y l)m eth oxy carb on y l }a min o ) -N -( prop - 2 - y n -1 -y l ) he pt ana mid o acetic ac id makes it a promising scaffold for developing enzyme inhibitors.

The use of computational methods has also facilitated the discovery of new applications for this compound. Machine learning algorithms can analyze large datasets containing information about molecular structures and their biological activities to identify potential uses for new compounds like CAS No 2171156275; 2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS NO:2171156275; CAS No 21711562